![molecular formula C14H4Cl4N2O4 B043584 (4,4'-Bipyridine)-2,2',6,6'-tetracarbonyltetrachloride CAS No. 124558-61-8](/img/structure/B43584.png)
(4,4'-Bipyridine)-2,2',6,6'-tetracarbonyltetrachloride
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Description
4,4’-Bipyridine, also known as 4,4’-Bipyridyl or 4,4’-Bpy, is a type of organic compound that is commonly used in the preparation of coordination polymers . It is a pyridine derivative where the pyridyl groups can rotate along the carbon-carbon structure . It is often used as a catalyst for photoelectrochemical reduction .
Synthesis Analysis
The synthesis of 4,4’-Bipyridine-based compounds often involves the use of commercially available starting compounds and their direct N-alkylation . For example, a co-crystal compound of 4,4’-bipyridine and phenylsuccinic acid was synthesized and characterized by elemental analysis, infrared and ultraviolet–visible spectroscopy, and X-ray single crystal diffraction .Molecular Structure Analysis
The molecular structure of 4,4’-Bipyridine is characterized by the presence of two pyridine rings connected by a carbon-carbon bond . The exposed location of the nitrogen atoms in 4,4’-bipyridine facilitates the accommodation of bigger carboxylic acids and leads to higher conformational flexibility compared to 2,2’-bipyridine .Chemical Reactions Analysis
4,4’-Bipyridine is known to form stacks (π···π interactions) in the direction of the b axis, which were calculated as nearly equally as strong as the 4,4’-Bipyridine···H2O interactions . All of the Bipyridine solvates are disolvates, but they crystallize in different space groups .Physical And Chemical Properties Analysis
The physical and chemical properties of 4,4’-Bipyridine-based compounds can vary significantly depending on the specific compound and its solid-state form . For example, the 4,4’-bipyridine anhydrate hydrate interconversion shows hardly any hysteresis and a fast transformation kinetics are observed, with the critical relative humidity being at 35% at room temperature .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(2,6-dicarbonochloridoylpyridin-4-yl)pyridine-2,6-dicarbonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H4Cl4N2O4/c15-11(21)7-1-5(2-8(19-7)12(16)22)6-3-9(13(17)23)20-10(4-6)14(18)24/h1-4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGECVALPVQOISD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C(=O)Cl)C(=O)Cl)C2=CC(=NC(=C2)C(=O)Cl)C(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H4Cl4N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90559390 |
Source
|
Record name | [4,4'-Bipyridine]-2,2',6,6'-tetracarbonyl tetrachloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
124558-61-8 |
Source
|
Record name | [4,4'-Bipyridine]-2,2',6,6'-tetracarbonyl tetrachloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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